3-[2-(2-pyridin-2-yl-1H-imidazol-1-yl)ethyl]-1,3-oxazinan-2-one

• IUPAC Name: 3-[2-(2-pyridin-2-ylimidazol-1-yl)ethyl]-1,3-oxazinan-2-one
• InChI: InChI=1S/C14H16N4O2/c19-14-18(7-3-11-20-14)10-9-17-8-6-16-13(17)12-4-1-2-5-15-12/h1-2,4-6,8H,3,7,9-11H2
• InChI Key: SCKAJZZRCYOTCF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)OC1)CCN2C=CN=C2C3=CC=CC=N3
• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.30 g/mol

Description

“3-[2-(2-pyridin-2-yl-1H-imidazol-1-yl)ethyl]-1,3-oxazinan-2-one” is a complex organic compound. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms.

Synthesis Analysis

The synthesis of such compounds often involves multicomponent reactions. For instance, a method for the synthesis of substituted imidazo[1,2-a]pyridin-3-yl-acetic acids has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The imidazole ring is known to show two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, depending on the conditions and the reactants used. For instance, a Diels–Alder reaction between the key intermediate and Benzyl 1,2,3-triazine-5-carboxylate led to the formation of the correspondent compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.